4-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)benzaldehyde
Overview
Description
“4-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)benzaldehyde” is a chemical compound. It is related to the compound “4-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)benzamide” which has a molecular formula of C15H10N2O3 . The exact properties and uses of this specific compound are not widely documented in the sources available.
Scientific Research Applications
Antibacterial Activity
One significant application of derivatives of 4-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)benzaldehyde is in the field of antibacterial research. A study by Ahmed et al. (2006) synthesized compounds that include this derivative and tested them for antibacterial properties against various bacterial strains. Their findings suggest potential chemotherapeutic applications (Ahmed et al., 2006).
Antiparasitic Activity
In antiparasitic research, compounds including this derivative have been assessed for activity against parasites like Plasmodium falciparum, Trichomonas vaginalis, and Leishmania infantum. Azas et al. (2003) conducted a study on highly conjugated pyrimidine-2,4-dione derivatives, one of which includes this compound, demonstrating its potential in antiparasitic treatments (Azas et al., 2003).
Molecular Structure Elucidation
In structural chemistry, the compound has been used in the synthesis of complex molecules. Sakhautdinov et al. (2013) utilized it in the study of molecular structures, providing insights into its application in the field of crystallography and molecular design (Sakhautdinov et al., 2013).
Supramolecular Chemistry
In supramolecular chemistry, Liu et al. (2011) explored the synthesis and characterization of triphenyltin(IV) carboxylates, using derivatives of this compound. Their work contributes to understanding the complex structures and interactions in supramolecular systems (Liu et al., 2011).
Condensation Reactions
This derivative also plays a role in condensation reactions. Deutsch et al. (2007) investigated the condensation of glycerol with benzaldehyde derivatives, exploring potential novel platform chemicals. This highlights the compound's role in synthetic chemistry and material science (Deutsch et al., 2007).
Properties
IUPAC Name |
4-(1,3-dioxoisoindol-2-yl)benzaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9NO3/c17-9-10-5-7-11(8-6-10)16-14(18)12-3-1-2-4-13(12)15(16)19/h1-9H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HVAROEFOIMSYRW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C2=O)C3=CC=C(C=C3)C=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70506403 |
Source
|
| Record name | 4-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70506403 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
40101-58-4 |
Source
|
| Record name | 4-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)benzaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=40101-58-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70506403 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[2-(2-Ethoxyethoxy)ethoxy]ethyl methacrylate](/img/structure/B3052227.png)
![7-Methylpyrido[2,3-b]pyrazine](/img/structure/B3052235.png)
